![molecular formula C15H24N2O B279468 N-(3-ethoxybenzyl)-N-(4-piperidinylmethyl)amine](/img/structure/B279468.png)
N-(3-ethoxybenzyl)-N-(4-piperidinylmethyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-ethoxybenzyl)-N-(4-piperidinylmethyl)amine, also known as EPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPPA is a tertiary amine that belongs to the class of benzylpiperidine derivatives. It has been found to exhibit a range of biological activities, making it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of N-(3-ethoxybenzyl)-N-(4-piperidinylmethyl)amine is not fully understood. However, it has been reported to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. It has also been found to inhibit the reuptake of serotonin and norepinephrine.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In the central nervous system, it has been found to increase the levels of dopamine, serotonin, and norepinephrine. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and plasticity.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-ethoxybenzyl)-N-(4-piperidinylmethyl)amine is its versatility in terms of its potential applications. It has been found to exhibit a range of biological activities, making it a promising candidate for further research. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on N-(3-ethoxybenzyl)-N-(4-piperidinylmethyl)amine. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as a growth regulator for plants. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
In conclusion, this compound is a promising compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its versatility and range of biological activities make it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of N-(3-ethoxybenzyl)-N-(4-piperidinylmethyl)amine involves the reaction of 3-ethoxybenzyl chloride with piperidine in the presence of a base such as sodium hydride. The resulting product is then purified using column chromatography. This method has been reported to yield this compound with high purity and yield.
Scientific Research Applications
N-(3-ethoxybenzyl)-N-(4-piperidinylmethyl)amine has been studied extensively for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, this compound has been found to exhibit antipsychotic, antidepressant, and anxiolytic effects. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
In agriculture, this compound has been found to exhibit insecticidal and acaricidal activity against various pests. It has also been studied for its potential use as a growth regulator for plants. In environmental science, this compound has been studied for its potential use in the removal of heavy metals from contaminated water.
Properties
Molecular Formula |
C15H24N2O |
---|---|
Molecular Weight |
248.36 g/mol |
IUPAC Name |
N-[(3-ethoxyphenyl)methyl]-1-piperidin-4-ylmethanamine |
InChI |
InChI=1S/C15H24N2O/c1-2-18-15-5-3-4-14(10-15)12-17-11-13-6-8-16-9-7-13/h3-5,10,13,16-17H,2,6-9,11-12H2,1H3 |
InChI Key |
JFDRRDYMVJYGQY-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC(=C1)CNCC2CCNCC2 |
Canonical SMILES |
CCOC1=CC=CC(=C1)CNCC2CCNCC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.